Cas no 2228604-47-3 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine)

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclopentylmethanamine is a structurally unique amine derivative featuring a fused tetrahydronaphthalene core linked to a cyclopentylmethanamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid, bicyclic framework, which may enhance binding affinity and selectivity in receptor interactions. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules. The compound's stability and defined stereochemistry also contribute to its utility in structure-activity relationship (SAR) studies. Researchers may explore its potential in CNS-targeted applications or as a scaffold for novel therapeutics.

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine structure

2228604-47-3 structure

Product Name:1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine

CAS No:2228604-47-3

MF:C₁₆H₂₃N

MW:229.36052441597

CID:6571347

PubChem ID:165616606

Update Time:2025-06-26

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine
- 2228604-47-3
- EN300-1820881
- [1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine
- Inchi： 1S/C16H23N/c17-12-16(10-3-4-11-16)15-9-5-7-13-6-1-2-8-14(13)15/h1-2,6,8,15H,3-5,7,9-12,17H2
- InChI Key： STZANVUZWNJSEP-UHFFFAOYSA-N
- SMILES： NCC1(CCCC1)C1C2C=CC=CC=2CCC1

Computed Properties

Exact Mass: 229.183049738g/mol
Monoisotopic Mass: 229.183049738g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 26Å²

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1820881-0.05g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	0.05g	$780.0	2023-09-19
Enamine	EN300-1820881-0.1g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	0.1g	$817.0	2023-09-19
Enamine	EN300-1820881-0.25g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	0.25g	$855.0	2023-09-19
Enamine	EN300-1820881-0.5g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	0.5g	$891.0	2023-09-19
Enamine	EN300-1820881-1.0g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	1g	$928.0	2023-06-03
Enamine	EN300-1820881-2.5g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	2.5g	$1819.0	2023-09-19
Enamine	EN300-1820881-5.0g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	5g	$2692.0	2023-06-03
Enamine	EN300-1820881-10.0g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	10g	$3992.0	2023-06-03
Enamine	EN300-1820881-1g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	1g	$928.0	2023-09-19
Enamine	EN300-1820881-5g	[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentyl]methanamine	2228604-47-3	5g	$2692.0	2023-09-19

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Additional information on 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine

Research Brief on 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine (CAS: 2228604-47-3): Recent Advances and Applications

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine (CAS: 2228604-47-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a potent modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. The research demonstrated that 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine exhibits high binding affinity and selectivity, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study utilized in vitro assays and molecular docking simulations to elucidate its mechanism of action.

In addition to its central nervous system (CNS) applications, recent preclinical investigations have explored its potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit antiproliferative activity against certain cancer cell lines, including glioblastoma and breast cancer. The researchers attributed this activity to the compound's ability to disrupt microtubule dynamics and induce apoptosis.

The synthetic pathways for 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the compound's accessibility for further research and development. This advancement is expected to facilitate its adoption in large-scale pharmaceutical production.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is focused on prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopentylmethanamine (CAS: 2228604-47-3) represents a versatile scaffold with broad therapeutic potential. Its applications span neuropharmacology and oncology, and recent synthetic advancements have positioned it as a viable candidate for further clinical development. Future research should prioritize optimizing its pharmacokinetic profile and exploring its mechanisms of action in greater detail.